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Compound of Interest

Compound Name: 2-Ethylpyrazine

Cat. No.: B116886 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and relevant experimental data for 2-Ethylpyrazine. 2-Ethylpyrazine is a heterocyclic

aromatic organic compound belonging to the pyrazine family.[1] It is a significant compound in

the flavor and fragrance industry, contributing nutty, roasted, and cocoa-like aromas to a variety

of food products.[2][3][4] Naturally, it forms during the Maillard reaction in cooked or roasted

foods such as coffee, bread, and peanuts.[2][4][5] In the pharmaceutical sector, pyrazine

derivatives, including 2-ethylpyrazine, are explored as building blocks for synthesizing

molecules with potential therapeutic applications, such as antimicrobial and anti-inflammatory

agents.[5]

Chemical Structure and Identification
2-Ethylpyrazine is characterized by a pyrazine ring, which is a six-membered aromatic

heterocycle with two nitrogen atoms at positions 1 and 4, substituted with an ethyl group at the

C-2 position.[1][5]
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Caption: 2D Chemical Structure of 2-Ethylpyrazine.
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Identifier Value

IUPAC Name 2-ethylpyrazine[1]

Synonyms Ethylpyrazine, Pyrazine, 2-ethyl-, Moldin[1][4]

CAS Number 13925-00-3[2]

Molecular Formula C6H8N2[4]

SMILES CCC1=NC=CN=C1[6]

InChI
InChI=1S/C6H8N2/c1-2-6-5-7-3-4-8-6/h3-

5H,2H2,1H3[2]

InChIKey KVFIJIWMDBAGDP-UHFFFAOYSA-N

Physicochemical Properties
2-Ethylpyrazine is a colorless to pale yellow liquid with a characteristic musty, nutty, peanut-

butter-like odor.[2][3][4] Its key physicochemical properties are summarized in the table below.

Property Value Source

Molecular Weight 108.14 g/mol [2][4]

Boiling Point 152 - 155 °C [2][4][7]

Density 0.981 - 1.000 g/mL at 20-25 °C [2][3][4]

Vapor Pressure 1.67 - 4.01 mmHg at 25 °C [2][4]

Flash Point 43 °C / 109 °F [4][7]

Solubility
Soluble in water, organic

solvents, and oils.[2][4]
[2][4]

LogP (Octanol-Water Partition

Coefficient)
0.69 - 0.87 [1][2]

Refractive Index 1.493 - 1.508 at 20 °C [2][3][4]

Appearance
Colorless to pale yellow liquid.

[2][3][4]
[2][3][4]
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Experimental Protocols
General Synthesis of Pyrazines

The synthesis of substituted pyrazines often involves the condensation of 1,2-diamines with

1,2-dicarbonyl compounds. This is a common and versatile method for forming the pyrazine

ring. While specific industrial synthesis routes for 2-ethylpyrazine can be proprietary, a general

laboratory-scale approach is outlined below.

Protocol: Condensation Synthesis of 2-Ethylpyrazine

This protocol describes a generalized method for synthesizing 2-ethylpyrazine via the

condensation of ethylenediamine with an appropriate dicarbonyl compound, followed by

oxidation.

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve the selected 1,2-dicarbonyl compound (e.g., a derivative of glyoxal) in a

suitable solvent like ethanol.[8]

Addition of Diamine: Slowly add an equimolar amount of ethylenediamine to the stirred

solution at room temperature. The reaction is often exothermic.

Condensation: Heat the reaction mixture to reflux for several hours to facilitate the cyclization

and formation of the dihydropyrazine intermediate.[8] Progress can be monitored by Thin-

Layer Chromatography (TLC).

Oxidation: After cooling the mixture, introduce an oxidizing agent (e.g., manganese dioxide

or air/oxygen bubbling) to aromatize the dihydropyrazine to the pyrazine ring.[8][9] This step

is typically stirred at room temperature until completion.

Work-up and Purification:

Filter the reaction mixture to remove the oxidizing agent and any inorganic byproducts.

Concentrate the filtrate under reduced pressure to remove the solvent.

The crude product can then be purified using standard techniques such as distillation or

column chromatography on silica gel to yield pure 2-ethylpyrazine.[8]
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Caption: Generalized workflow for the synthesis of 2-Ethylpyrazine.
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The characterization and quality control of 2-Ethylpyrazine typically involve spectroscopic

techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Provides information on the hydrogen atoms in the molecule, confirming the

presence of the ethyl group and the protons on the pyrazine ring.[2]

¹³C NMR: Identifies the carbon skeleton of the molecule.[2]

Infrared (IR) Spectroscopy: Used to identify the functional groups and the aromatic ring

structure.[2]

Gas Chromatography-Mass Spectrometry (GC-MS): A standard method for identifying and

quantifying 2-ethylpyrazine in complex mixtures, particularly in food and flavor analysis.[10]

Biological and Pharmaceutical Relevance
2-Ethylpyrazine is "Generally Recognized as Safe" (GRAS) for use as a flavoring agent in

food by organizations such as FEMA.[11] Its primary role is in the food industry, but its pyrazine

core structure is of interest in drug development.[5]

Flavor and Fragrance: It is a key aroma compound found in many cooked foods and is used

to impart roasted, nutty flavors.[2][3]

Pharmaceutical Intermediate: The pyrazine ring is a scaffold found in various biologically

active molecules. 2-Ethylpyrazine can serve as a starting material or intermediate in the

synthesis of more complex pharmaceutical compounds.[4][5] Research has explored

pyrazine derivatives for potential H1-antihistamine, antimicrobial, and anti-inflammatory

activities.[4][5]

No specific signaling pathways involving 2-ethylpyrazine as a primary modulator have been

extensively documented in the provided literature. Its biological role is primarily understood in

the context of flavor perception and as a product of food processing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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